Cas no 1499179-61-1 (ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate)
Ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated ester functionality conjugated with a methoxypyridine moiety. This compound is particularly valuable in the construction of heterocyclic frameworks and as a precursor for pharmaceuticals and agrochemicals. The presence of the electron-rich methoxy group enhances reactivity in cross-coupling reactions, while the ethyl ester group offers flexibility for further derivatization. Its well-defined stereochemistry (E-configuration) ensures consistent performance in stereoselective transformations. The compound's stability under standard conditions and compatibility with a range of synthetic methodologies make it a practical choice for research and industrial applications requiring precise molecular assembly.
1499179-61-1 structure
Product Name:ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
CAS No:1499179-61-1
MF:C11H13NO3
MW:207.225823163986
CID:6078638
PubChem ID:83764612
Update Time:2025-06-08
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(6-methoxy-2-pyridinyl)-, ethyl ester, (2E)-
- ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
- 1499179-61-1
- EN300-1455970
-
- Inchi: 1S/C11H13NO3/c1-3-15-11(13)8-7-9-5-4-6-10(12-9)14-2/h4-8H,3H2,1-2H3/b8-7+
- InChI Key: DMLZBSKKZWOMBV-BQYQJAHWSA-N
- SMILES: C(OCC)(=O)/C=C/C1=NC(OC)=CC=C1
Computed Properties
- Exact Mass: 207.08954328g/mol
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- Density: 1.125±0.06 g/cm3(Predicted)
- Boiling Point: 308.4±27.0 °C(Predicted)
- pka: 2.33±0.10(Predicted)
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1455970-0.05g |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate |
1499179-61-1 | 0.05g |
$683.0 | 2023-06-06 | ||
| Enamine | EN300-1455970-0.1g |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate |
1499179-61-1 | 0.1g |
$715.0 | 2023-06-06 | ||
| Enamine | EN300-1455970-0.25g |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate |
1499179-61-1 | 0.25g |
$748.0 | 2023-06-06 | ||
| Enamine | EN300-1455970-0.5g |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate |
1499179-61-1 | 0.5g |
$781.0 | 2023-06-06 | ||
| Enamine | EN300-1455970-1.0g |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate |
1499179-61-1 | 1g |
$813.0 | 2023-06-06 | ||
| Enamine | EN300-1455970-2.5g |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate |
1499179-61-1 | 2.5g |
$1594.0 | 2023-06-06 | ||
| Enamine | EN300-1455970-5.0g |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate |
1499179-61-1 | 5g |
$2360.0 | 2023-06-06 | ||
| Enamine | EN300-1455970-10.0g |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate |
1499179-61-1 | 10g |
$3500.0 | 2023-06-06 | ||
| Enamine | EN300-1455970-50mg |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate |
1499179-61-1 | 50mg |
$683.0 | 2023-09-29 | ||
| Enamine | EN300-1455970-100mg |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate |
1499179-61-1 | 100mg |
$715.0 | 2023-09-29 |
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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